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Compound of Interest

Compound Name: (-)-4-Hydroxypropranolol

CAS No.: 76792-96-6

Cat. No.: B1626198 Get Quote

Executive Summary: The Hazard Landscape
Handling (-)-4-Hydroxypropranolol requires a shift in mindset from "standard chemical

hygiene" to Potent Compound Safety. As a primary active metabolite of Propranolol, this

compound retains significant pharmacological activity (beta-adrenergic antagonism) and poses

potential reproductive toxicity risks.

In the absence of a compound-specific Occupational Exposure Limit (OEL), we apply the

Precautionary Principle. We treat this substance as an Occupational Exposure Band (OEB) 3

compound (Estimated OEL: 10–100 µg/m³). This designation dictates that engineering controls

are primary, and PPE serves as the critical "fail-safe" barrier.
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Parameter Classification Critical Implication

Pharmacology Beta-Blocker Metabolite

Potent biological activity; risk

of bradycardia/hypotension

upon systemic absorption.[1]

[2]

Toxicology GHS Category 4 (Acute Tox)
Harmful if swallowed (H302).

[1][2][3][4]

Reproductive
GHS Category 1B/2

(Suspected)

Suspected of damaging fertility

or the unborn child

(H360/H361).

Physical State Crystalline Solid/Powder
High risk of aerosolization

during weighing and transfer.

Hierarchy of Controls & Barrier Strategy
Before selecting PPE, you must validate your engineering controls. PPE is the last line of

defense, not the first.

Most Effective

Least Effective (Requires Compliance)

ENGINEERING CONTROLS
(Primary Barrier)

Class II Biosafety Cabinet or
HEPA-Filtered Vented Balance Enclosure

ADMINISTRATIVE
SOPs, Training, Access Control

PPE
(Personal Protective Equipment)

Gloves, Respirators, Gowns
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Figure 1: The Hierarchy of Controls for potent compounds. Engineering controls (containment)

must be the primary method of exposure reduction.

Personal Protective Equipment (PPE) Matrix
For OEB 3 compounds handled on an open bench (not recommended) or within a hood

(recommended), the following PPE configuration is mandatory.

A. Hand Protection (The "Double-Shell" Protocol)
Requirement: Double-gloving is non-negotiable.

Inner Layer: 4-mil Nitrile (Bright color, e.g., orange/purple) to act as a breach indicator.

Outer Layer: Extended-cuff Nitrile (minimum 5-mil, ASTM F739 rated).

Rationale: (-)-4-Hydroxypropranolol is often solubilized in organic solvents (DMSO,

Methanol). DMSO is a potent skin penetrant and can "carry" the toxin into the bloodstream.

Nitrile provides splash protection, but permeation breakthrough can occur in <15 minutes

with some solvents.

Protocol: Change outer gloves immediately upon any visible splash. Change both pairs

every 60 minutes of continuous work.

B. Respiratory Protection[4][5][6]
Inside Fume Hood: No respirator required if sash is at proper working height and face

velocity is verified (>0.5 m/s).

Outside Containment (e.g., Spill Cleanup):

Minimum: N95 Filtering Facepiece (NIOSH approved).

Preferred: Half-face elastomeric respirator with P100 (HEPA) cartridges.

Why? Powders generate invisible micro-aerosols. Surgical masks offer zero protection

against chemical particulates.
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C. Ocular & Body Protection[4][5]
Eyes: Chemical Splash Goggles (indirect venting). Safety glasses are insufficient for

powders that can drift around side shields.

Body:

Disposable Tyvek® lab coat or sleeve covers (elastic cuff).

Critical Detail: The gap between the glove and the lab coat cuff is the #1 exposure point.

Tape the outer glove over the Tyvek sleeve or use thumb-loop gowns.

Operational Workflow: Step-by-Step
This protocol is designed to minimize static charge and aerosol generation.

Preparation Critical Operations Decon & Exit

Start
1. Gowning

(Double Gloves,
Tyvek Sleeves)

2. Airflow Check
(Verify Magnehelic)

3. De-Ionization
(Anti-Static Gun)

4. Weighing
(Closed Balance)

5. Solubilization
(Add Solvent Slowly)

6. Wet Wipe
(10% Bleach -> Ethanol)

7. Doffing
(Roll gloves inside out)

Click to download full resolution via product page

Figure 2: Operational workflow emphasizing static control and decontamination steps.

Detailed Protocol
Static Neutralization: Dry pharmaceutical powders are prone to static. Use an anti-static gun

or ionizer bar inside the balance enclosure before opening the vial. This prevents the powder

from "jumping" onto your gloves or the bench.

Weighing:

Place a pre-tared vial inside the balance.
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Transfer powder using a disposable spatula.

Never return excess powder to the stock container (cross-contamination risk).

Solubilization (The High-Risk Moment):

Add solvent (e.g., DMSO) inside the vial.

Cap immediately. Vortex inside the hood.

Caution: If using DMSO, remember that it permeates nitrile gloves. If a drop hits your

glove, stop, doff, wash hands, and reglove.

Emergency & Disposal Procedures
Spill Management (Powder)

Evacuate: Alert nearby personnel.

PPE Upgrade: Don P100 respirator and double gloves.

Contain: Cover spill with wet paper towels (to prevent dust) or use a dedicated chemical spill

pad.

Clean: Wipe area with 10% bleach solution (deactivates many organics) followed by 70%

Ethanol. Do not use compressed air.

Waste Disposal[1]
Solids/Liquids: Must be segregated into "P-List" or "Trace Chemo" waste streams

(Blue/White bin) for incineration.

Sharps: Any needle/pipette tip contacting the substance must go into a rigid sharps container

immediately.

Drain Disposal:Strictly Prohibited.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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